Cas no 1105189-91-0 (5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 1105189-91-0
• MF: C₁₆H₁₀BrF₃N₂S
• MW: 399.22821187973
• MDL: MFCD11986841
• CID: 4680134
• PubChem ID: 33679001
• Update Time: 2025-10-28

5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazole-2-thiol
• 5-(4-bromophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole-2-thiol
• 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]imidazole-2-thiol
• 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione

• MDL： MFCD11986841
• Inchi： 1S/C16H10BrF3N2S/c17-12-6-4-10(5-7-12)14-9-21-15(23)22(14)13-3-1-2-11(8-13)16(18,19)20/h1-9H,(H,21,23)
• InChI Key： CVIFVTWOOBUZMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC(N1C1C=CC=C(C(F)(F)F)C=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-91-0)

The compound 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-91-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that includes a bromophenyl group and a trifluoromethylphenyl moiety, this compound exhibits distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications as a bioactive scaffold or ligand in drug discovery programs.

In recent years, the demand for imidazole-2-thione derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the thione group in this compound enhances its ability to form stable complexes with metal ions, which is critical for catalysis and material science applications. Moreover, the 4-bromophenyl substituent introduces halogen bonding capabilities, a feature increasingly exploited in crystal engineering and supramolecular chemistry. These attributes align with current trends in green chemistry and sustainable synthesis, where efficient molecular design minimizes waste and energy consumption.

The trifluoromethyl (CF3) group in this compound is another focal point, as fluorinated compounds are widely sought after in pharmaceuticals due to their metabolic stability and lipophilicity. This aligns with industry efforts to develop next-generation therapeutics with improved pharmacokinetic profiles. Searches for "CF3-containing drug candidates" or "imidazole-based enzyme inhibitors" reflect growing interest in such structures. CAS No. 1105189-91-0 is frequently referenced in patent literature for its role in modulating biological targets like kinases or G-protein-coupled receptors (GPCRs).

From a synthetic perspective, this compound’s heterocyclic core offers modularity for structural diversification—a key advantage in fragment-based drug design. Laboratories optimizing high-throughput screening libraries often prioritize similar scaffolds to explore structure-activity relationships (SAR). Additionally, its bromine atom serves as a handle for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), addressing the need for click chemistry-compatible building blocks.

Environmental and regulatory considerations also shape the discourse around CAS No. 1105189-91-0. As industries prioritize REACH compliance and eco-friendly solvents, researchers evaluate this compound’s stability and degradation pathways. Its potential as a fluorescent probe or sensor material further expands its utility in analytical chemistry, resonating with queries about "small-molecule sensors for heavy metals" or "bioimaging agents."

In conclusion, 5-(4-bromophenyl)-1-[3-(trifluoromethyl)phenyl]-2,3-dihydro-1H-imidazole-2-thione represents a multifaceted tool for modern chemistry. Its blend of halogenation, fluorination, and heterocyclic diversity positions it at the intersection of multiple research frontiers—from drug development to advanced materials. As scientific databases and AI-driven platforms increasingly index such compounds, their accessibility accelerates innovation across disciplines.